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Physical Properties & Solubility Data

The following table summarizes the fundamental data you need for handling TC Mps1 12. [1] [2]

Property Value

Molecular Formula C17H20N6O [1] [2]

Molecular Weight 324.38 g/mol [1] [2]

CAS Number 1206170-62-8 [1] [2]

Recommended Solvent DMSO [1]

Solubility in DMSO ≥ 50 mg/mL (154.14 mM) [1]

Storage & Handling Conditions

Proper storage is critical for maintaining the stability and activity of TC Mps1 12. Please adhere to the

following conditions. [1] [2]
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Form Temperature Stability

Powder -20°C Up to 3 years [1]

Powder 4°C Up to 2 years [1]

Stock Solution in DMSO -80°C Up to 6 months [1]

Stock Solution in DMSO -20°C Up to 1 month [1]

Handling Protocols [1] [2]:

Reconstitution: Prepare stock solutions in DMSO using ultrasonic treatment to ensure complete

dissolution.
Aliquoting: To prevent repeated freeze-thaw cycles, which can degrade the compound, prepare

single-use aliquots of the stock solution upon initial preparation.
Thawing: Before opening, allow frozen vials (both powder and solution) to equilibrate to room

temperature for at least one hour to minimize moisture absorption.

Experimental Protocol & Troubleshooting

Here is a standard cell viability assay protocol using TC Mps1 12, based on the MTT method described in

the literature, along with a troubleshooting guide. [3]

Standard MTT Cell Viability Assay Protocol [3]:

Cell Seeding: Plate cells (e.g., 7.5 x 10³ cells per well) in a 96-well plate and allow them to adhere.

Compound Treatment: Treat cells with various concentrations of TC Mps1 12. Include a negative
control (vehicle, e.g., DMSO).

Incubation: Incubate the plates for a desired period (e.g., 72 hours) at 37°C in a 5% CO₂ incubator.
MTT Application: Add MTT reagent to each well and incubate for approximately 4 hours to allow

formazan crystal formation.
Solubilization: Remove the culture medium and dissolve the formed formazan crystals using DMSO.

Absorbance Measurement: Measure the absorbance at a test wavelength of 570 nm with a
reference wavelength of 650 nm.

Troubleshooting Guide:
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Issue Possible Cause Suggested Solution

Precipitation in
stock solution

Over-concentration;
temperature shock during

handling

Ensure fresh, anhydrous DMSO. Warm vial
gently at room temperature and mix

thoroughly before use.

High background
in assay

Incomplete solvent evaporation;

bacterial/fungal contamination

Filter-sterilize stock solutions. Ensure aseptic

technique. Confirm cell culture is free of
contamination.

Poor dose-
response

Compound degradation;
inaccurate serial dilution

Use fresh aliquots of stock solution. Verify
dilution scheme and pipetting accuracy.

High cytotoxicity
in control

Excessive DMSO concentration Keep final DMSO concentration consistent
and low (typically ≤0.1%) across all wells,

including controls.

Mechanism of Action

TC Mps1 12 is a potent and selective inhibitor of the Monopolar Spindle 1 (Mps1, also known as TTK)

kinase, which plays a critical role in ensuring proper chromosome segregation during cell division. [3] [1]

The following diagram illustrates its mechanism in inducing mitotic catastrophe in cancer cells.
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This mechanism is particularly relevant in cancers like hepatocellular carcinoma (HCC), where high

expression of Mps1 is associated with poor patient survival, making it a promising therapeutic target. [3]

Key Considerations for Your Research

Bioavailability & Formulation: While TC Mps1 12 has shown good oral bioavailability in mouse
xenograft models [1], many new chemical entities face solubility challenges. If you encounter issues,
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strategies like nanosuspensions, lipid-based formulations (e.g., SEDDS), or cyclodextrin

complexation can be explored to enhance solubility for in vivo or advanced in vitro studies. [4] [5]
Experimental Confirmation: The solubility and stability data provided are typical for this compound.

It is always good practice to confirm the specific behavior of your batch under your exact
experimental conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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